molecular formula C15H22N2O B246043 2-methyl-N-(2-piperidin-1-ylphenyl)propanamide

2-methyl-N-(2-piperidin-1-ylphenyl)propanamide

Cat. No. B246043
M. Wt: 246.35 g/mol
InChI Key: WGTAQJMGDZTBST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-N-(2-piperidin-1-ylphenyl)propanamide, commonly known as MPHP, is a synthetic cathinone that belongs to the family of psychoactive substances known as designer drugs. This compound has gained significant attention among researchers due to its potential as a central nervous system stimulant and its potential therapeutic applications.

Scientific Research Applications

MPHP has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD). Additionally, it has been used as a research tool to investigate the mechanisms of action of other psychoactive substances.

Mechanism of Action

MPHP acts as a potent central nervous system stimulant by binding to and inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This results in an increase in the levels of these neurotransmitters, leading to enhanced mood, alertness, and cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of MPHP are similar to those of other psychoactive stimulants, such as cocaine and amphetamines. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and increased physical activity. Long-term use of MPHP has been associated with adverse effects, including addiction, psychosis, and cardiovascular complications.

Advantages and Limitations for Lab Experiments

MPHP has several advantages as a research tool, including its high potency, selectivity for dopamine, norepinephrine, and serotonin transporters, and its ability to cross the blood-brain barrier. However, its use in laboratory experiments is limited by its potential for abuse and dependence, as well as its adverse effects on health and behavior.

Future Directions

Future research on MPHP should focus on its potential therapeutic applications, including its use as a treatment for depression, anxiety, and ADHD. Additionally, studies should investigate the mechanisms underlying its addictive potential and its adverse effects on cardiovascular health and behavior. Finally, research should explore the potential of MPHP as a research tool for investigating the mechanisms of action of other psychoactive substances.
Conclusion
In conclusion, MPHP is a synthetic cathinone that has gained significant attention among researchers due to its potential as a central nervous system stimulant and its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While MPHP has several advantages as a research tool, its use is limited by its potential for abuse and dependence, as well as its adverse effects on health and behavior. Further research is needed to fully understand the potential of MPHP as a therapeutic agent and a research tool.

Synthesis Methods

The synthesis of MPHP involves the reaction of 2-bromopropiophenone with piperidine in the presence of a reducing agent such as lithium aluminum hydride (LAH) or sodium borohydride (NaBH4). This reaction results in the formation of 2-methyl-N-(2-piperidin-1-ylphenyl)propanamide, which can be further purified through recrystallization or chromatography.

properties

Molecular Formula

C15H22N2O

Molecular Weight

246.35 g/mol

IUPAC Name

2-methyl-N-(2-piperidin-1-ylphenyl)propanamide

InChI

InChI=1S/C15H22N2O/c1-12(2)15(18)16-13-8-4-5-9-14(13)17-10-6-3-7-11-17/h4-5,8-9,12H,3,6-7,10-11H2,1-2H3,(H,16,18)

InChI Key

WGTAQJMGDZTBST-UHFFFAOYSA-N

SMILES

CC(C)C(=O)NC1=CC=CC=C1N2CCCCC2

Canonical SMILES

CC(C)C(=O)NC1=CC=CC=C1N2CCCCC2

Origin of Product

United States

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